Cas no 54247-05-1 (1,3-Dinitrobenzene-d4)

• Product name: 1,3-Dinitrobenzene-d4
• CAS No: 54247-05-1
• MF: C₆H₄N₂O₄
• MW: 168.10696
• CID: 371994
• PubChem ID: 185765

1,3-Dinitrobenzene-d4 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,5-d4,4,6-dinitro-
• 1,3-DINITROBENZENE, [D4]
• 1,2,3,5-tetradeuterio-4,6-dinitro-benzene
• 1,2,3,5-Tetradeuterio-4,6-dinitro-benzol
• 1,3-dinitro(2h4)benzene
• 1,3-Dinitrobenzene-d4
• 389366_ALDRICH
• AC1L4HHA
• AR-1B7076
• I01-16847
• KST-1B6433
• 1,3-Dinitro(~2~H_4_)benzene
• AKOS015889100
• 1,3-Dinitrobenzene-d4, 98 atom % D
• D98258
• 1,3-Dinitrobenzene D4
• DTXSID50969234
• m-Dinitrobenzene-d4
• 54247-05-1
• 1,2,3,5-tetradeuterio-4,6-dinitrobenzene
• Benzene-1,2,3,5-d4, 4,6-dinitro-
• Benzene-1,2,3,5-d4, 4,6-dinitro-; Benzene-1,2,3,5-d4, dinitro- (6CI); 4,6-Dinitrobenzene-1,2,3,5-d4; m-Dinitrobenzene-d4; 1,3-Dinitrobenzene D4
• 1,3-Dinitrobenzene (D4, 98%)

• Inchi： InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H/i1D,2D,3D,4D
• InChI Key： WDCYWAQPCXBPJA-RHQRLBAQSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.042
• Monoisotopic Mass: 172.042
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 88-90 °C(lit.)
• Boiling Point: 297 °C(lit.)
• Flash Point: 150℃
• Refractive Index: 1.612
• Vapor Pressure: No data available
• Solubility: Not available

1,3-Dinitrobenzene-d4 Security Information

• Signal Word：Danger
• Hazard Statement： H330 (100%) H300 (100%) H310 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3443 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 5-26/27/28-33-40-50/53
• Safety Instruction： 22-36/37/39-45-61-60-36/37-28
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：5-26/27/28-33-40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes